Cas no 2229090-87-1 (1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol
• CAS No: 2229090-87-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5931801
• PubChem ID: 165669899
• Update Time: 2025-05-20

1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol
• 2229090-87-1
• EN300-1750936
• 1-[1-(4-methylpyrimidin-5-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C10H14N2O/c1-7-9(5-11-6-12-7)10(3-4-10)8(2)13/h5-6,8,13H,3-4H2,1-2H3
• InChI Key： ZZGVOMZCFHWZDB-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CN=CN=C2C)CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46Ų

Additional information on 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol

Introduction to 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol (CAS No. 2229090-87-1)

1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229090-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropyl ring fused with a pyrimidine derivative, which confers unique structural and functional properties. The presence of the 4-methylpyrimidin-5-yl moiety introduces a potential site for biological interaction, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol combines the rigidity of the cyclopropyl group with the versatility of the pyrimidine scaffold. The cyclopropyl ring is known for its strain, which can be exploited to enhance binding affinity or modulate metabolic stability. On the other hand, the pyrimidine core is a fundamental motif in many biologically active compounds, particularly in nucleoside analogs and kinase inhibitors. The 4-methylpyrimidin-5-yl substituent further enhances the molecular diversity, allowing for tailored interactions with biological targets.

In recent years, there has been a surge in interest regarding molecules that incorporate both cyclopropyl and pyrimidine moieties due to their demonstrated potential in modulating various biological pathways. For instance, studies have shown that cyclopropyl-containing compounds can exhibit inhibitory effects on certain enzymes and receptors, while pyrimidine derivatives are widely recognized for their roles in DNA synthesis and repair. The combination of these structural features in 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol suggests that it may possess unique pharmacological properties worthy of further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopropyl ring can serve as a rigid template to optimize interactions with biological targets, while the pyrimidine moiety provides a platform for further functionalization. This dual functionality makes 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol an attractive candidate for developing novel therapeutic agents. Researchers have been particularly interested in its potential applications in oncology, where targeted inhibition of specific kinases or enzymes is crucial for effective cancer treatment.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of such compounds for their biological activity. By leveraging these tools, scientists can predict how 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol might interact with various proteins and enzymes, thereby guiding the design of more effective derivatives. These computational approaches have already been instrumental in identifying lead compounds that exhibit promising pharmacological profiles.

The synthesis of 1-1-(4-methylpyrimidin-5-yl)cyclopropylethan-1-ol presents both challenges and opportunities. The strained nature of the cyclopropyl ring requires careful handling during synthetic procedures to prevent unwanted rearrangements or decompositions. However, modern synthetic methodologies have made significant strides in stabilizing such intermediates, allowing for more efficient and scalable production. Additionally, the integration of the 4-methylpyrimidin-5-yl group into the molecular framework necessitates precise control over reaction conditions to ensure high yields and purity.

In conclusion, 1-1-(4-methylpyrimidin-5-y)cyclopropylethan--ol (CAS No. 2229090--87--) represents a fascinating compound with potential applications in pharmaceutical research and drug development. Its unique structural features, combined with its predicted biological activity, make it a valuable asset for further exploration. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this are poised to play a significant role in shaping the future of medicine.